2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid

• IUPAC Name: 2-methyl-3-(pyridine-4-carbonylamino)butanoic acid
• InChI: InChI=1S/C11H14N2O3/c1-7(11(15)16)8(2)13-10(14)9-3-5-12-6-4-9/h3-8H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: HBTOFKIVSQXMIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)NC(=O)C1=CC=NC=C1)C(=O)O
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid is an organic compound that features a pyridine ring attached to a butanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid typically involves the reaction of 2-methyl-3-aminobutanoic acid with pyridine-4-carbonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) are employed under appropriate conditions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-3-(pyridine-3-carbonylamino)butanoic acid
• 2-Methyl-3-(pyridine-2-carbonylamino)butanoic acid
• 3-Methyl-2-(pyridine-4-carbonylamino)butanoic acid

Uniqueness

2-Methyl-3-(pyridine-4-carbonylamino)butanoic acid is unique due to the specific position of the pyridine ring and the methyl group on the butanoic acid backbone. This structural arrangement can influence the compound’s reactivity, biological activity, and overall properties, making it distinct from its similar counterparts.